![molecular formula C16H22Cl2N2O B6277579 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride CAS No. 2763780-93-2](/img/no-structure.png)
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride
Overview
Description
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride (1-B-2-CEH) is an organic compound with a unique structure that has been studied for its potential applications in a variety of scientific research fields. 1-B-2-CEH is synthesized by the condensation of 5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl chloride and 1-chloroethan-2-one in aqueous solution. It has been used as a starting material in the synthesis of various compounds, as well as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride is not fully understood. However, it is believed to be involved in the inhibition of certain enzymes, such as cytochrome P450 enzymes. Additionally, it has been suggested that 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride may interact with certain receptors, such as the serotonin receptor 5-HT2A, to produce its effects.
Biochemical and Physiological Effects
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety and depression-like behaviors. Additionally, it has been suggested to have anti-inflammatory and anti-oxidant effects. It has also been shown to have some effects on the central nervous system, including sedative and anxiolytic effects.
Advantages and Limitations for Lab Experiments
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a wide range of potential applications. Additionally, it has been well-studied, and its effects are well-characterized. However, there are some limitations to its use in laboratory experiments. It is relatively unstable and can degrade over time, and its effects can be unpredictable.
Future Directions
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride has potential applications in a variety of scientific research fields. Future research should focus on further characterizing its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research should be conducted on its potential applications in drug discovery and organic synthesis. Furthermore, further studies should be conducted to evaluate its potential therapeutic applications, such as in the treatment of anxiety and depression. Finally, further research should be conducted to evaluate its potential toxicity and side effects.
Synthesis Methods
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride is synthesized by the condensation of 5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl chloride and 1-chloroethan-2-one in aqueous solution. The condensation reaction is carried out in a three-necked flask equipped with a mechanical stirrer, a thermometer, and a condenser. The reaction mixture is heated to a temperature of 60 °C, and the reactants are added in a molar ratio of 1:1. The reaction is allowed to proceed for two hours, and the reaction mixture is cooled to room temperature. The product is then isolated by filtration and recrystallized from ethanol.
Scientific Research Applications
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride has been used in a variety of scientific research applications, including organic synthesis and drug discovery. It has been used as a starting material in the synthesis of various compounds, such as pyrrolo[3,2-d]pyrimidines and quinolines. In addition, it has been used as a reagent in the synthesis of various other organic compounds. It has also been used as a model compound in the study of the mechanism of action of drugs and in the development of new therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 5-benzyl-5,8-diazaspiro[3.5]nonane with 2-chloroacetyl chloride in the presence of a base to form the intermediate product, which is then hydrolyzed to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "5-benzyl-5,8-diazaspiro[3.5]nonane", "2-chloroacetyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid", "Solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Dissolve 5-benzyl-5,8-diazaspiro[3.5]nonane in a solvent such as dichloromethane.", "Step 2: Add a base such as triethylamine to the solution and stir.", "Step 3: Slowly add 2-chloroacetyl chloride to the solution while stirring and maintain the temperature below 0°C.", "Step 4: Allow the reaction mixture to warm up to room temperature and stir for several hours.", "Step 5: Quench the reaction by adding water and acidify with hydrochloric acid.", "Step 6: Extract the product with a solvent such as dichloromethane.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 8: Purify the product by recrystallization or column chromatography using a suitable solvent system.", "Step 9: Obtain the final product as a hydrochloride salt by dissolving the purified product in ethanol and adding hydrochloric acid." ] } | |
CAS RN |
2763780-93-2 |
Product Name |
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride |
Molecular Formula |
C16H22Cl2N2O |
Molecular Weight |
329.3 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
